N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine

• Molecular Formula: C21H30N2
• Molecular Weight: 310.5 g/mol
• IUPAC Name: 4-[1-(1-adamantyl)ethyliminomethyl]-N,N-dimethylaniline
• InChI: InChI=1S/C21H30N2/c1-15(22-14-16-4-6-20(7-5-16)23(2)3)21-11-17-8-18(12-21)10-19(9-17)13-21/h4-7,14-15,17-19H,8-13H2,1-3H3
• InChI Key: JLJPJDUKAFBQKF-UHFFFAOYSA-N
• SMILES: CC(C12CC3CC(C1)CC(C3)C2)N=CC4=CC=C(C=C4)N(C)C

Description

N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine, also known as AEBP1, is a small molecule that has been gaining attention in the scientific community due to its potential therapeutic applications. AEBP1 has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine is not fully understood, but it is believed to act through various signaling pathways such as the Wnt/β-catenin pathway and the PI3K/Akt pathway. N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine has also been found to interact with various proteins such as adiponectin and integrins, which may contribute to its physiological effects.
Biochemical and Physiological Effects:
N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine has been found to have a wide range of biochemical and physiological effects. It has been shown to regulate gene expression, inhibit tumor growth and metastasis, regulate glucose and lipid metabolism, and modulate immune responses. N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine has also been found to play a role in cell adhesion and migration, making it a potential target for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine in lab experiments is its ability to regulate gene expression, making it a useful tool for studying various cellular processes. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine. One area of interest is the development of N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine-based therapies for cancer, obesity, and diabetes. Another area of interest is the further elucidation of its mechanism of action, which may lead to the identification of new drug targets. Additionally, the development of more efficient synthesis methods for N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine may allow for larger-scale production and more widespread use in research.

Synthesis Methods

The synthesis of N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine involves the reaction of 1-adamantanamine with 4-dimethylaminobenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting compound is then purified through various chromatographic methods to obtain pure N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine.

Scientific Research Applications

N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine has been studied extensively for its potential therapeutic applications in various diseases such as cancer, obesity, and diabetes. In cancer research, N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine has been found to inhibit tumor growth and metastasis by regulating the expression of certain genes. In obesity and diabetes research, N-[1-(1-adamantyl)ethyl]-N-[4-(dimethylamino)benzylidene]amine has been shown to regulate glucose and lipid metabolism, making it a potential target for drug development.